1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}azepane

• IUPAC Name: azepan-1-yl-[1-(furan-2-carbonyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C17H24N2O3/c20-16(18-9-3-1-2-4-10-18)14-7-11-19(12-8-14)17(21)15-6-5-13-22-15/h5-6,13-14H,1-4,7-12H2
• InChI Key: PILLXONPKSFVCY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}azepane is a chemical compound that has been widely studied for its potential applications in scientific research. It is a member of the azepane family of compounds and has been shown to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}azepane is not fully understood, but it is thought to act primarily as a modulator of neurotransmitter release. It has been shown to affect the release of several key neurotransmitters, including dopamine and acetylcholine, and may also have effects on other signaling pathways within cells.
Biochemical and physiological effects:
1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}azepane has been shown to have a number of interesting biochemical and physiological effects. It has been shown to affect the release of several key neurotransmitters, and may also have effects on other signaling pathways within cells. It has also been shown to have effects on cellular metabolism and energy production.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}azepane in lab experiments is its potent effects on cellular processes. It has been shown to have effects on a variety of biological systems, including the nervous system, and can be used to study a wide range of cellular processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are a number of future directions for research on 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}azepane. One area of interest is the development of more potent and selective compounds that can be used to study specific cellular processes. Another area of interest is the development of new methods for synthesizing this compound, which could make it more accessible to researchers. Finally, there is interest in exploring the potential therapeutic applications of this compound, particularly in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}azepane is a complex process that involves several steps. The first step involves the reaction of 2-furoyl chloride with piperidine to form 1-(2-furoyl)piperidine. This intermediate is then reacted with azepane to form the final product.

Scientific Research Applications

1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}azepane has been used in a variety of scientific research applications, including drug discovery, chemical biology, and neuroscience. It has been shown to have potent effects on a number of biological systems, including the nervous system, and has been used to study a variety of cellular processes.